(3-Fluoro-2-methoxyphenyl)thiourea

• IUPAC Name: (3-fluoro-2-methoxyphenyl)thiourea
• InChI: InChI=1S/C8H9FN2OS/c1-12-7-5(9)3-2-4-6(7)11-8(10)13/h2-4H,1H3,(H3,10,11,13)
• InChI Key: QVLMARHBOOFWIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=C1F)NC(=S)N
• Molecular Formula: C8H9FN2OS
• Molecular Weight: 200.24 g/mol
• CAS No.: 1379334-79-8

Description

(3-Fluoro-2-methoxyphenyl)thiourea is a chemical compound with the CAS Number: 1379334-79-8. It has a molecular weight of 200.24. The IUPAC name for this compound is 1-(3-fluoro-2-methoxyphenyl)thiourea.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9FN2OS/c1-12-7-5(9)3-2-4-6(7)11-8(10)13/h2-4H,1H3,(H3,10,11,13). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Structural Characterization

Compounds related to (3-Fluoro-2-methoxyphenyl)thiourea have been synthesized and structurally characterized to understand their conformation and properties. For instance, studies have focused on synthesizing thiourea derivatives and analyzing their structures through techniques like X-ray diffraction, NMR, and FTIR spectroscopy. These efforts aim to establish a detailed understanding of their molecular configuration and potential applications in various fields, including materials science and pharmaceuticals (Mushtaque et al., 2016).

Molecular Docking and DNA Binding

Research has also delved into molecular docking and DNA binding studies of thiourea derivatives. These studies aim to evaluate the compound's ability to interact with biological macromolecules, which is crucial for developing potential therapeutic agents. For example, the docking of certain thiourea compounds with B-DNA to assess binding energies and interactions at the molecular level provides insights into the compound's potential as a drug candidate (Mushtaque et al., 2016).

Cytotoxicity and Theoretical Studies

Cytotoxicity studies are vital for assessing the potential therapeutic uses of compounds. Thiourea derivatives have been evaluated against various cell lines to determine their efficacy and safety as drug candidates. Alongside, theoretical studies using methods like Density Functional Theory (DFT) provide a deeper understanding of the compounds' electronic structures and chemical properties, further aiding in the design of compounds with desired biological activities (Mushtaque et al., 2016).

Material Science Applications

Thiourea derivatives have found applications in material science, particularly in the development of novel fluorescent dyes and polymers with specific optical properties. The manipulation of thiourea's functional groups can lead to significant changes in a material's photophysical properties, opening new avenues for the creation of advanced materials for electronics, photonics, and sensors (Frath et al., 2012).

Safety and Hazards

The safety information for (3-Fluoro-2-methoxyphenyl)thiourea indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for (3-Fluoro-2-methoxyphenyl)thiourea are not mentioned in the available resources, research into thiourea derivatives is ongoing due to their wide range of biological activities. They are being explored as potential drug candidates, and efforts are being made to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Mechanism of Action

Mode of Action

It is known that thiourea derivatives can interact with biological targets through hydrogen bonding and other non-covalent interactions . The presence of the fluorine atom may enhance the compound’s ability to form these interactions due to its high electronegativity .

Biochemical Pathways

Thiourea derivatives are known to be involved in various biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The presence of the fluorine atom may enhance the compound’s metabolic stability, as fluorinated compounds are often more resistant to metabolic degradation .

Result of Action

Thiourea derivatives are known to exhibit various biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment

The action, efficacy, and stability of (3-Fluoro-2-methoxyphenyl)thiourea may be influenced by various environmental factors. For instance, the pH of the environment could affect the compound’s ionization state and, consequently, its ability to interact with its targets . Additionally, the presence of other molecules could influence the compound’s stability and activity.